Cas no 932702-23-3 (6-Amino-benzodisoxazole-3-carboxylic Acid ethyl ester)

• Product Name: 6-Amino-benzodisoxazole-3-carboxylic Acid ethyl ester
• CAS No: 932702-23-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD11559046
• CID: 69551
• PubChem ID: 57355978
• Update Time: 2024-10-26

6-Amino-benzodisoxazole-3-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-aminobenzo[d]isoxazole-3-carboxylate
• 6-Amino-1,2-benzisoxazole-3-carboxylic acid ethyl ester
• ethyl 6-amino-1,2-benzoxazole-3-carboxylate
• ETHYL 6-AMINOBENZO(D)ISOXAZOLE-3-CARBOXYLATE
• Ethyl 6-amino-1,2-benzisoxazole-3-carboxylate (ACI)
• 6-Amino-benzo[d]isoxazole-3-carboxylic acid ethyl ester
• SCHEMBL492601
• DTXSID00723363
• Ethyl6-aminobenzo[d]isoxazole-3-carboxylate
• 6-Aminobenzisoxazole-3-carboxylic acid ethyl ester
• DB-351620
• ABHHOWURTXVLBH-UHFFFAOYSA-N
• 932702-23-3
• SB40027
• CS-0340058
• 6-Amino-benzodisoxazole-3-carboxylic Acid ethyl ester

• MDL： MFCD11559046
• Inchi： 1S/C10H10N2O3/c1-2-14-10(13)9-7-4-3-6(11)5-8(7)15-12-9/h3-5H,2,11H2,1H3
• InChI Key： ABHHOWURTXVLBH-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC(=CC=2)N)ON=1)OCC

Computed Properties

• Exact Mass: 206.06900
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.319
• Boiling Point: 385.7 °C at 760 mmHg
• Flash Point: 187.1 °C
• Refractive Index: 1.623
• PSA: 78.35000
• LogP: 2.16790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles